Cas no 14556-16-2 (trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid)

• Product Name: trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid
• CAS No: 14556-16-2
• MF: C₆H₄O₅
• MW: 156.092962265015
• MDL: MFCD00238750
• CID: 120494
• PubChem ID: 24801881
• Update Time: 2025-06-28

trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylicacid, 3,6-dihydro-2,6-dioxo-
• 2,6-dioxo-3H-pyran-4-carboxylic acid
• TRANS-ACONITIC ACID ANHYDRIDE
• 2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid
• 2H-Pyran-4-carboxylicacid,3,6-dihydro-2,6-dioxo
• Propen-1,2,3-tricarbonsaeure-1,3-anhydrid
• propene-1,2,3-tricarboxylic acid-1,3-anhydride
• TRANS-ACONITIC ANHYDRIDE
• TRANS-PROPENE-1,2,3-TRICARBOXYLIC ACID ANHYDRIDE
• A-2460
• CHEBI:144425
• DTXSID30647361
• 14556-16-2
• trans-Aconitic anhydride, 90-95%
• SCHEMBL20313438
• EN300-322146
• 2H-Pyran-4-carboxylic acid, 3,6-dihydro-2,6-dioxo-
• AKOS006272776
• trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid

• MDL： MFCD00238750
• Inchi： 1S/C6H4O5/c7-4-1-3(6(9)10)2-5(8)11-4/h1H,2H2,(H,9,10)
• InChI Key： UNCRKEZQEKKGQX-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(=O)O)CC1=O)=O

Computed Properties

• Exact Mass: 156.00600
• Monoisotopic Mass: 156.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 379.9±42.0 °C at 760 mmHg
• Flash Point: 169.5±21.4 °C
• PSA: 80.67000
• LogP: -0.52910
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： 22-26-27-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid

Introduction to trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid (CAS No. 14556-16-2)

trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 14556-16-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound belongs to the pyranone class, characterized by a six-membered oxygen-containing heterocycle with a ketone group at the 2-position and a carboxylic acid moiety at the 4-position. Its stereochemistry, specifically the trans configuration, plays a crucial role in determining its reactivity and biological activity.

The molecular structure of trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid consists of a pyran ring system with two oxygen atoms incorporated at the 2 and 6 positions, forming an intramolecular hydrogen bond network. This structural feature enhances its stability and solubility in polar solvents, making it a versatile intermediate in chemical synthesis. The presence of both a ketone and a carboxylic acid group allows for diverse functionalization pathways, enabling the preparation of more complex derivatives with tailored properties.

In recent years, trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid has been explored in various pharmaceutical applications. Its pyranone core is a common motif in natural products and bioactive molecules, suggesting potential therapeutic utility. For instance, studies have demonstrated its role as a precursor in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs) and other pharmacologically relevant compounds. The compound's ability to undergo regioselective reactions makes it particularly valuable in medicinal chemistry for constructing complex scaffolds.

One of the most compelling aspects of trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid is its involvement in biologically active heterocyclic systems. Researchers have investigated its derivatives as inhibitors of key enzymes implicated in inflammatory pathways. The pyranone ring system's capacity to interact with biological targets has led to interest in developing novel therapeutics for conditions such as arthritis and cardiovascular diseases. Furthermore, its structural similarity to certain natural products has prompted exploration into its potential as an antimicrobial agent.

The synthesis of trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid has been optimized through multiple methodologies, including condensation reactions between dihydroxyacetone derivatives and carbonyl compounds under acidic or basic conditions. Advances in catalytic processes have improved yield and purity, making large-scale production feasible for research and industrial purposes. Additionally, green chemistry approaches have been employed to minimize waste and enhance sustainability in its synthesis.

Recent computational studies have shed light on the electronic properties of trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid, revealing insights into its reactivity and interaction with biological targets. Molecular modeling techniques have been used to predict binding affinities and optimize drug-like properties of its derivatives. These findings underscore the importance of understanding structural features such as hydrogen bonding patterns and aromatic stacking interactions in designing effective pharmaceuticals.

The compound's stability under various conditions has also been examined through spectroscopic and thermal analysis techniques. NMR spectroscopy has provided detailed information about its proton environment and connectivity, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These analytical methods are essential for characterizing trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid and ensuring consistency in its applications.

In conclusion, trans-2,6-dioxo-3,6-dihydro-2H-pyran-4-carboxylic acid (CAS No. 14556-16) represents a promising compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutics targeting various diseases. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.